Cas no 120985-64-0 (4-Methyl-2-(trifluoromethyl)benzoic Acid)

4-Methyl-2-(trifluoromethyl)benzoic Acid structure
120985-64-0 structure
Product Name:4-Methyl-2-(trifluoromethyl)benzoic Acid
CAS No:120985-64-0
MF:C9H7F3O2
MW:204.145893335342
MDL:MFCD01631591
CID:135668
PubChem ID:2775591
Update Time:2025-04-19

4-Methyl-2-(trifluoromethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-2-(trifluoromethyl)benzoic acid
    • RARECHEM AL BO 2141
    • 2-Carboxy-5-methylbenzotrifluoride
    • 2-Trifluoromethy-4-methybenzoic acid
    • Benzoic acid,4-Methyl-2-(trifluoroMethyl)-
    • 2-(Trifluoromethyl)-p-toluic acid, 4-Carboxy-3-(trifluoromethyl)toluene, 2-Carboxy-5-methylbenzotrifluoride
    • 4-Methyl-2-trifluoromethylbenzoic acid
    • 2-trifluoromethyl-4-methyl-benzoic acid
    • 4-methyl-2-trifluoromethyl-benzoic acid
    • PHJOGJTZXVBKJO-UHFFFAOYSA-N
    • 2-(Trifluoromethyl)-p-toluic acid
    • SBB093248
    • STL555569
    • BBL101772
    • 4-Carboxy-3-(trifluoromethyl)toluene
    • RP26069
    • LF10
    • 4-Methyl-2-(trifluoromethyl)benzoic Acid
    • MDL: MFCD01631591
    • Inchi: 1S/C9H7F3O2/c1-5-2-3-6(8(13)14)7(4-5)9(10,11)12/h2-4H,1H3,(H,13,14)
    • InChI Key: PHJOGJTZXVBKJO-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C)C=CC=1C(=O)O)(F)F

Computed Properties

  • Exact Mass: 204.04000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Water Partition Coefficient: Insoluble in water.
  • PSA: 37.30000
  • LogP: 2.71200

4-Methyl-2-(trifluoromethyl)benzoic Acid Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • Safety Term:S26-36/37/39
  • Risk Phrases:R36/37/38

4-Methyl-2-(trifluoromethyl)benzoic Acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Methyl-2-(trifluoromethyl)benzoic Acid Pricemore >>

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4-Methyl-2-(trifluoromethyl)benzoic Acid Production Method

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